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Compound of Interest

Compound Name: (N)-Methyl omeprazole-d3

Cat. No.: B2512416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, key

specifications, and practical applications of (N)-Methyl omeprazole-d3. This deuterated analog

of a primary omeprazole metabolite and impurity serves as a critical internal standard for

bioanalytical studies, particularly in pharmacokinetic and drug metabolism research.

Commercial Availability and Suppliers
(N)-Methyl omeprazole-d3 is available from several specialized chemical suppliers catering to

the research and pharmaceutical development sectors. It is typically offered as a mixture of

isomers with methylation on the imidazole nitrogen. Below is a summary of key suppliers and

their product information.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Santa Cruz

Biotechnolog

y

N-Methyl

Omeprazole-

d3 (mixture of

isomers)

89352-76-1
C₁₈H₁₈D₃N₃O

₃S
362.46

For research

use only.[1]

Toronto

Research

Chemicals

(TRC)

N-Methyl

Omeprazole-

d3 (Mixture of

isomers with

the

methylated

nitrogens of

imidazole)

89352-76-1
C₁₈H₁₈D₃N₃O

₃S
362.46

Available in

various pack

sizes.[2][3]

MedChemEx

press

Omeprazole-

d3
922731-01-9

C₁₇H₁₆D₃N₃O

₃S
348.43

While not the

N-methylated

form,

indicates

availability of

deuterated

omeprazole

analogs.[4][5]

Cayman

Chemical

Omeprazole-

d₃
934293-92-2

C₁₇H₁₆D₃N₃O

₃S
348.4

Intended for

use as an

internal

standard.[6]
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Clearsynth

N-Methyl

Omeprazole-

d3(Mixture of

isomers with

the

methylated

nitrogens of

imidazole)

-
C₁₈H₁₈D₃N₃O

₃S
362.46

Listed under

their stable

isotopes

category.[7]

Veeprho
Omeprazole-

D3
934293-92-2

C₁₇H₁₆D₃N₃O

₃S
348.43

Utilized as an

internal

standard in

analytical and

pharmacokin

etic research.

[8]

BLD Pharm
N-Methyl

Omeprazole
89352-76-1 C₁₈H₂₁N₃O₃S 359.44

Non-

deuterated

form, but

indicates

supplier

capabilities.

[9]

Technical Specifications
The quality and purity of stable isotope-labeled internal standards are paramount for accurate

and reproducible bioanalytical results. While a specific Certificate of Analysis for (N)-Methyl
omeprazole-d3 is not publicly available from all suppliers, representative data from analogous

compounds provide expected specifications.

Physicochemical Properties
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Property Value Source

Appearance Off-White to Pale Yellow Solid [4][10]

Storage Temperature -20°C for long-term storage [2][4]

Shipping Condition Ambient temperature [10]

Solubility
Soluble in Acetonitrile:Water

(1:1)
[10]

Purity and Isotopic Enrichment
Parameter Specification Notes

Chemical Purity (HPLC) ≥98%

A Certificate of Analysis for

Omeprazole-d3 from

MedChemExpress shows a

purity of 98.99%.[4] A CoA for

the non-deuterated N-Methyl

Omeprazole shows an HPLC

purity of 99.24%.[10] TRC

specifies >95% (HPLC) for the

deuterated N-methyl analog.[2]

Isotopic Purity (Atom % D) Expected ≥98%

A Certificate of Analysis for

Omeprazole-d3 specifies 99%

atom D.[11]

Deuterated Forms ≥99% (d₁-d₃)

For Omeprazole-d₃, Cayman

Chemical specifies ≥99%

deuterated forms.[6]

Unlabeled Species (d₀) ≤1%
For Omeprazole-d₃, Cayman

Chemical specifies ≤1% d₀.[6]

Experimental Protocols
The primary application of (N)-Methyl omeprazole-d3 is as an internal standard in liquid

chromatography-mass spectrometry (LC-MS/MS) methods for the quantification of N-Methyl
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omeprazole or omeprazole and its metabolites in biological matrices.

General Protocol for Bioanalytical Sample Preparation
and Analysis
This protocol is a representative example for the use of a deuterated internal standard in a

pharmacokinetic study.

Materials:

Biological matrix (e.g., plasma, brain homogenate)

(N)-Methyl omeprazole-d3 (Internal Standard, IS)

Acetonitrile (ACN) with 0.1% formic acid

Water with 0.1% formic acid

Microcentrifuge tubes or 96-well plates

Vortex mixer and centrifuge

Procedure:

Sample Thawing: Thaw frozen biological samples on ice.

Internal Standard Spiking: Add a small, precise volume of a known concentration of (N)-
Methyl omeprazole-d3 solution to each sample (excluding blanks).

Protein Precipitation: Add a larger volume of cold acetonitrile (typically 3-4 times the sample

volume) to precipitate proteins.

Vortexing and Centrifugation: Vortex the samples vigorously and then centrifuge at high

speed to pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a new tube or well for LC-MS/MS

analysis.
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LC-MS/MS Analysis: Inject the sample extract onto an appropriate LC column (e.g., C18) for

chromatographic separation, followed by detection using a tandem mass spectrometer

operating in multiple reaction monitoring (MRM) mode.

Representative Synthesis of Deuterated Omeprazole
Analogues
While a specific protocol for the synthesis of (N)-Methyl omeprazole-d3 is not readily available

in the public domain, the general synthesis of omeprazole and its analogues involves the

coupling of a pyridine moiety with a benzimidazole core, followed by oxidation. Deuterium can

be introduced at non-exchangeable positions on the aromatic rings of the precursors.

A common method for preparing deuterated aromatic compounds is through hydrogen-isotope

exchange reactions, which can be catalyzed by metals such as rhodium.[12] The synthesis of

omeprazole itself typically involves the reaction of 2-chloromethyl-4-methoxy-3,5-

dimethylpyridine hydrochloride with 2-mercapto-5-methoxybenzimidazole, followed by oxidation

of the resulting sulfide to a sulfoxide.[13]

Visualizations
General Workflow for a Pharmacokinetic Study Using a
Deuterated Internal Standard
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Caption: Workflow for a typical pharmacokinetic study utilizing a deuterated internal standard.
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Logical Relationship in Bioanalytical Quantification
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Caption: The role of the internal standard in correcting for variability in LC-MS/MS analysis.

In conclusion, (N)-Methyl omeprazole-d3 is a commercially available and essential tool for

researchers in drug metabolism and pharmacokinetics. Its use as an internal standard,

facilitated by its high isotopic and chemical purity, enables the accurate quantification of

omeprazole and its metabolites in complex biological matrices. The protocols and workflows

described herein provide a foundational guide for the effective implementation of this critical

reagent in bioanalytical studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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